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Compound of Interest

Compound Name: 15(S)-Hpepe

Cat. No.: B158711 Get Quote

Essential Safety and Handling Guide for 15(S)-
HPETE
This guide provides crucial safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 15(S)-hydroperoxyeicosatetraenoic

acid (15(S)-HPETE). Adherence to these protocols is essential for ensuring laboratory safety

and experimental integrity.

Compound Identification and Properties
15(S)-HPETE is a primary metabolite of arachidonic acid formed via the 15-lipoxygenase

pathway.[1][2] As a hydroperoxy fatty acid, it is a reactive and sensitive organic peroxide that

requires careful handling.[3][4]
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Property Data Source

CAS Number 70981-96-3 [2][5]

Molecular Formula C₂₀H₃₂O₄ [2][5]

Molecular Weight 336.5 g/mol [5]

Purity ≥95% [2]

Format
Solution in ethanol (e.g., 100

µg/ml)
[5]

Storage Temperature -80°C [5]

Shipping Condition Dry Ice [5]

Stability ≥ 2 years (at -80°C) [5]

Transport Classification Dangerous Good [2]

Personal Protective Equipment (PPE)
Due to its classification as a hazardous chemical and an organic peroxide, a comprehensive

suite of PPE is mandatory.[4][6]
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PPE Category Required Equipment
Rationale and
Specifications

Eye and Face Protection
Chemical safety goggles and a

face shield

Protects against splashes of

the chemical and its solvent

(ethanol). A face shield worn

over goggles provides

maximum protection against

sprays or splashes.[7][8]

Skin and Body Protection

Chemical-resistant lab coat or

apron; consider a full chemical-

resistant suit for larger

quantities.

Protects skin from direct

contact, which can cause

burns and tissue damage.[7]

Standard lab coats are

insufficient; coated, chemical-

resistant materials are

necessary.

Hand Protection
Chemical-resistant gloves

(Nitrile or Butyl Rubber)

Protects hands during direct

handling. Nitrile or butyl rubber

gloves are recommended for

handling acids and organic

solvents.[7] Gloves should be

regularly inspected and

replaced to prevent

permeation.[9]

Respiratory Protection
Use in a certified chemical

fume hood

15(S)-HPETE is typically

handled in small quantities

dissolved in a solvent.

Engineering controls like a

fume hood are the primary

defense. For spill cleanup or

situations with potential

aerosolization outside a hood,

a respirator with appropriate

cartridges for organic vapors

and acids may be required.[7]
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Foot Protection
Closed-toe, chemical-resistant

safety footwear

Protects feet from spills. Shoes

must cover the entire foot;

perforated shoes or sandals

are not permitted in handling

areas.[9]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of 15(S)-HPETE from storage to experimental use.

Organic peroxides are sensitive to heat, contamination, and incompatible materials like strong

acids, bases, and metals (iron, copper).[4]

Preparation:

Ensure all required PPE is correctly worn before handling.[4]

Work exclusively within a certified chemical fume hood.

Prepare a designated, clean workspace. Remove all incompatible materials, such as rust,

dust, metals, and other chemicals, to prevent catalytic decomposition.[4]

Have spill cleanup materials (inert absorbent like vermiculite) readily available.[4]

Retrieval and Equilibration:

Retrieve the vial from the -80°C freezer.

Allow the vial to equilibrate to room temperature in a desiccator before opening to prevent

condensation of atmospheric moisture, which can contaminate the product.

Aliquoting and Use:

Open the vial carefully.

Use clean, sterile glass or polypropylene labware for aliquoting. Do not use metal spatulas

or containers.[4]
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Dispense only the minimum quantity required for the experiment.[4]

If the entire volume is not used, securely recap the original container immediately.

Post-Handling:

Never return unused 15(S)-HPETE to the original container to avoid contamination.[4]

Wipe down the work area with an appropriate solvent and then a surfactant solution to

ensure no residue remains.[4]

Proceed immediately to the disposal plan for all waste materials.

Disposal Plan
Proper disposal is critical to prevent accidental violent decomposition.

Collect Waste:

Collect all materials that have come into contact with 15(S)-HPETE, including pipette tips,

wipes, and any unused product, in a designated, clearly labeled hazardous waste

container.

Spill Management:

In case of a spill, immediately soak up the material with an inert absorbent (e.g.,

vermiculite).[4]

Using non-sparking tools, collect the contaminated absorbent material into a designated

waste container.[4]

Saturate the collected waste with water to reduce sensitivity.[4]

Clean the spill area with a surfactant solution to remove all traces.[4]

Deactivation and Final Disposal:

The standard procedure for organic peroxide waste is dilution with an inert organic solvent

to reduce the active oxygen content to below 1%.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.eopsg.org/safe-handling
https://www.eopsg.org/safe-handling
https://www.eopsg.org/safe-handling
https://www.eopsg.org/safe-handling
https://www.eopsg.org/safe-handling
https://www.eopsg.org/safe-handling
https://www.eopsg.org/safe-handling
https://www.eopsg.org/safe-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This diluted waste should then be managed through your institution's hazardous chemical

waste program, typically via incineration.[4]

Consult your institution's Environmental Health and Safety (EHS) office for specific local

regulations.

Workflow for Safe Handling and Disposal
The following diagram illustrates the procedural flow for safely managing 15(S)-HPETE in a

laboratory setting.
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Caption: Workflow for the safe handling and disposal of 15(S)-HPETE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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